Cas no 54400-75-8 (Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside)

• Product Name: Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside
• CAS No: 54400-75-8
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• MDL: MFCD08274526
• CID: 367181
• PubChem ID: 329767257
• Update Time: 2025-07-24

Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, 2-propen-1-yl2-(acetylamino)-2-deoxy-
• Allyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside
• 2-AMINO-2-DEOXY-1,3,4,6-TETRA-O-ACETYL-A-D-GLUCO-PYRANOSE HCL,MIN.,TLC
• Allyl2-acetamido-2-deoxy-b-D-glucopyranoside
• GLCNAC-BETA1-O-ALLYL
• N-ACETYLGLUCOSAMINE,BETA1-O-ALLYL
• 2-Propen-1-yl 2-(acetylamino)-2-deoxy-α-D-glucopyranoside
• SCHEMBL687195
• AKOS015919294
• W-203051
• A830156
• N-((2S,3R,4R,5S,6R)-2-(Allyloxy)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
• N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-prop-2-enoxyoxan-3-yl]acetamide
• Allyl 2-acetamido-2-deoxy-a-D-glucopyranoside
• s11561
• 54400-75-8
• MFCD08274526
• DB-253728
• Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside

• MDL： MFCD08274526
• Inchi： 1S/C11H19NO6/c1-3-4-17-11-8(12-6(2)14)10(16)9(15)7(5-13)18-11/h3,7-11,13,15-16H,1,4-5H2,2H3,(H,12,14)/t7-,8-,9-,10-,11+/m1/s1
• InChI Key： GFLRLITULFAIEW-ILAIQSSSSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OCC=C

Computed Properties

• Exact Mass: 261.12100
• Monoisotopic Mass: 261.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Melting Point: 167-177 °C
• PSA: 108.25000
• LogP: -1.47640

Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside

Recent Advances in the Study of Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside (CAS: 54400-75-8)

Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside (CAS: 54400-75-8) is a glycoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent research aimed at exploring its potential applications in drug development, glycobiology, and enzymatic studies. The following sections provide a comprehensive overview of the latest findings related to this molecule, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside, leveraging advanced chemical methodologies to improve yield and purity. Researchers have employed techniques such as glycosylation reactions and enzymatic transformations to achieve stereoselective synthesis, which is critical for maintaining the biological activity of the compound. These advancements have paved the way for more efficient production of this glycoside, enabling its broader application in research and development.

In the context of biological activity, Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside has been investigated for its role as a substrate or inhibitor in various enzymatic processes. Notably, it has shown promise in studies involving glycosidases and glycosyltransferases, enzymes that play pivotal roles in carbohydrate metabolism and cell signaling. Recent findings suggest that this compound may serve as a valuable tool for probing enzyme mechanisms or as a lead compound for the development of novel therapeutics targeting glycosylation-related diseases.

Furthermore, the potential therapeutic applications of Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside are being explored in the context of cancer and infectious diseases. Preliminary in vitro studies have demonstrated its ability to modulate cell-surface glycans, which are often altered in malignant cells. This property positions the compound as a candidate for further investigation in cancer immunotherapy or as a diagnostic marker. Additionally, its interaction with pathogenic enzymes has sparked interest in its use as an antimicrobial agent.

In conclusion, Allyl 2-Acetamido-2-deoxy-α-D-glucopyranoside (CAS: 54400-75-8) represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Recent research has shed light on its synthesis, biological activity, and therapeutic potential, opening new avenues for future studies. As the scientific community continues to unravel the complexities of glycosylation and its implications in health and disease, this compound is poised to play a pivotal role in advancing our understanding and treatment of various conditions.